Cas no 87453-54-1 (Cyclopentanemethanol, a-ethenyl-)

Cyclopentanemethanol, a-ethenyl- structure
87453-54-1 structure
Cyclopentanemethanol, a-ethenyl-
87453-54-1
C8H14O
126.196162700653
MFCD00061051
723496
145133

Cyclopentanemethanol, a-ethenyl- Properties

Names and Identifiers

    • Cyclopentanemethanol, a-ethenyl-
    • 1-CYCLOPENTYL-2-PROPEN-1-OL
    • 1-cyclopentylprop-2-en-1-ol
    • 1-cyclopentyl-prop-2-en-1-ol
    • Cyclopentanemethanol,a-ethenyl
    • α-Ethenylcyclopentanemethanol (ACI)
    • +Expand
    • MFCD00061051
    • ONUDNHNDLANEQQ-UHFFFAOYSA-N
    • 1S/C8H14O/c1-2-8(9)7-5-3-4-6-7/h2,7-9H,1,3-6H2
    • OC(C1CCCC1)C=C

Computed Properties

  • 126.10400
  • 1
  • 1
  • 2
  • 126.104465066g/mol
  • 9
  • 92.7
  • 0
  • 0
  • 1
  • 0
  • 0
  • 1
  • 2
  • 20.2Ų

Experimental Properties

  • 1.72350
  • 20.23000

Cyclopentanemethanol, a-ethenyl- Security Information

Cyclopentanemethanol, a-ethenyl- Customs Data

  • 2906199090
  • China Customs Code:

    2906199090

    Overview:

    2906199090. Other naphthenic alcohols,Cycloenol and cycloterpenol. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2906199090. cyclanic, cyclenic or cyclotherpenic alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Cyclopentanemethanol, a-ethenyl- Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Enamine
EN300-393405-0.05g
1-cyclopentylprop-2-en-1-ol
87453-54-1
0.05g
$768.0 2023-06-03
eNovation Chemicals LLC
D123099-1g
1-CYCLOPENTYL-2-PROPEN-1-OL
87453-54-1 95%
1g
$590 2021-10-20
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
XW0010-5g
1-cyclopentylprop-2-en-1-ol
87453-54-1 95%
5g
$1850 2023-09-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1337823-50mg
1-Cyclopentylprop-2-en-1-ol
87453-54-1 97%
50mg
¥20736.00 2024-04-27

Cyclopentanemethanol, a-ethenyl- Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Hantzsch ester ,  Oxygen Catalysts: Selenium dioxide ,  (10aS)-2,3-Dihydro-1H,5H-dipyrrolo[1,2-a:1′,2′-d]pyrazine-5,10(10aH)-dione Solvents: 1,1,1,3,3,3-Hexafluoro-2-propanol ;  12 h, rt
Reference
Organocatalytic epoxidation and allylic oxidation of alkenes by molecular oxygen
Petsi, Marina; et al, Green Chemistry, 2021, 23(22), 9172-9178

Synthetic Circuit 2

Reaction Conditions
1.1 Solvents: Diethyl ether ,  Tetrahydrofuran ;  0 °C; 0 °C → rt; 3 - 12 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water ;  rt
Reference
Direct, Enantioselective Iridium-Catalyzed Allylic Amination of Racemic Allylic Alcohols
Lafrance, Marc; et al, Angewandte Chemie, 2012, 51(14), 3470-3473

Synthetic Circuit 3

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  0 °C; 0 °C → rt; 16 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water ;  rt
Reference
Catalytic asymmetric C-C cross-couplings enabled by photoexcitation
Crisenza, Giacomo E. M.; et al, Nature Chemistry, 2021, 13(6), 575-580

Synthetic Circuit 4

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  20 min, 0 °C; 8 h, 0 °C → rt
Reference
Photoredox/nickel cooperatively catalyzed radical allylic silylation of allyl acetates - Scope and mechanism
Zhang, Guodong ; et al, Journal of Catalysis, 2023, 418, 312-319

Synthetic Circuit 5

Reaction Conditions
1.1 660 °C
Reference
The retro-Diels-Alder reaction. Part I. C-C dienophiles
Rickborn, Bruce, Organic Reactions (Hoboken, 1998, 52,

Cyclopentanemethanol, a-ethenyl- Raw materials

Cyclopentanemethanol, a-ethenyl- Preparation Products

Cyclopentanemethanol, a-ethenyl- Suppliers

Shanghai chemsoon Biotechnology Co., Ltd
Audited Supplier Audited Supplier
(CAS:87453-54-1)
ZHAO JING LI
17558870519
sales02@chemsoon.com

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